Cas no 36328-14-0 (2,5-Diazaspiro[3.4]octane)
![2,5-Diazaspiro[3.4]octane structure](https://ossimg.kuujia.com/scimg/36500/36328-14-0x500.png)
2,5-Diazaspiro[3.4]octane structure
Product Name:2,5-Diazaspiro[3.4]octane
CAS No:36328-14-0
MF:C6H12N2
MW:112.172881126404
CID:5819860
PubChem ID:22291201
Update Time:2024-03-01
2,5-Diazaspiro[3.4]octane Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Diazaspiro[3.4]octane
- 36328-14-0
- SCHEMBL1555924
- EN300-6247488
-
- Inchi： 1S/C6H12N2/c1-2-6(8-3-1)4-7-5-6/h7-8H,1-5H2
- InChI Key： DAHLUHBOWUHHOX-UHFFFAOYSA-N
- SMILES： C1C2(CCCN2)CN1
Computed Properties
- Exact Mass: 112.100048391g/mol
- Monoisotopic Mass: 112.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 96.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 24.1Ų
Experimental Properties
- Density: 1.05±0.1 g/cm3(Predicted)
- Boiling Point: 188.4±8.0 °C(Predicted)
- pka: 10.33±0.20(Predicted)
2,5-Diazaspiro[3.4]octane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6247488-0.05g |
2,5-diazaspiro[3.4]octane |
36328-14-0 | 0.05g |
$827.0 | 2023-05-25 | ||
| Enamine | EN300-6247488-0.1g |
2,5-diazaspiro[3.4]octane |
36328-14-0 | 0.1g |
$867.0 | 2023-05-25 | ||
| Enamine | EN300-6247488-0.25g |
2,5-diazaspiro[3.4]octane |
36328-14-0 | 0.25g |
$906.0 | 2023-05-25 | ||
| Enamine | EN300-6247488-0.5g |
2,5-diazaspiro[3.4]octane |
36328-14-0 | 0.5g |
$946.0 | 2023-05-25 | ||
| Enamine | EN300-6247488-1.0g |
2,5-diazaspiro[3.4]octane |
36328-14-0 | 1g |
$986.0 | 2023-05-25 | ||
| Enamine | EN300-6247488-2.5g |
2,5-diazaspiro[3.4]octane |
36328-14-0 | 2.5g |
$1931.0 | 2023-05-25 | ||
| Enamine | EN300-6247488-5.0g |
2,5-diazaspiro[3.4]octane |
36328-14-0 | 5g |
$2858.0 | 2023-05-25 | ||
| Enamine | EN300-6247488-10.0g |
2,5-diazaspiro[3.4]octane |
36328-14-0 | 10g |
$4236.0 | 2023-05-25 |
2,5-Diazaspiro[3.4]octane Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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